1-phenyl-5-(2-thienylmethylene)-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione

• IUPAC Name: (5E)-1-phenyl-2-sulfanylidene-5-(thiophen-2-ylmethylidene)-1,3-diazinane-4,6-dione
• InChI: InChI=1S/C15H10N2O2S2/c18-13-12(9-11-7-4-8-21-11)14(19)17(15(20)16-13)10-5-2-1-3-6-10/h1-9H,(H,16,18,20)/b12-9+
• InChI Key: WEWZBFFNDBYMJO-FMIVXFBMSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2C(=O)C(=CC3=CC=CS3)C(=O)NC2=S
• Isomeric SMILES: C1=CC=C(C=C1)N2C(=O)/C(=C/C3=CC=CS3)/C(=O)NC2=S
• Molecular Formula: C15H10N2O2S2
• Molecular Weight: 314.4 g/mol

Description

1-Phenyl-5-(2-thienylmethylene)-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione, also known as thio-barbituric acid, is a heterocyclic compound that has been used in various scientific research applications. This compound has been synthesized using different methods and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.

Mechanism of Action

The mechanism of action of 1-phenyl-5-(2-thienylmethylene)-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione is not fully understood. However, it is believed to act on the central nervous system by enhancing the inhibitory effects of gamma-aminobutyric acid (GABA), an important neurotransmitter in the brain. This leads to its anticonvulsant, sedative, and hypnotic effects.
Biochemical and Physiological Effects:
1-Phenyl-5-(2-thienylmethylene)-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione has been shown to have various biochemical and physiological effects. It has been found to increase the levels of GABA in the brain, which leads to its anticonvulsant, sedative, and hypnotic effects. It has also been shown to decrease the levels of glutamate, an excitatory neurotransmitter in the brain, which may contribute to its anticonvulsant effects.

Advantages and Limitations for Lab Experiments

1-Phenyl-5-(2-thienylmethylene)-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione has several advantages and limitations for lab experiments. One of the advantages is its ability to enhance the inhibitory effects of GABA, which makes it a useful tool for studying the role of GABA in the brain. However, its sedative and hypnotic effects may also limit its use in certain experiments.

Future Directions

There are several future directions for the study of 1-phenyl-5-(2-thienylmethylene)-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione. One direction is to investigate its potential as a treatment for epilepsy and other neurological disorders. Another direction is to study its effects on other neurotransmitters in the brain, such as dopamine and serotonin. Furthermore, the synthesis of new derivatives of 1-phenyl-5-(2-thienylmethylene)-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione may lead to the discovery of new compounds with improved pharmacological properties.

Scientific Research Applications

1-Phenyl-5-(2-thienylmethylene)-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione has been used in various scientific research applications. It has been studied for its anticonvulsant, sedative, and hypnotic effects. It has also been used as a precursor for the synthesis of other compounds such as thiohydantoins and thiosemicarbazones.